N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(3,4-difluorophenyl)oxalamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-N'-(3,4-difluorophenyl)oxamide
• InChI: InChI=1S/C20H23F2N3O2S/c21-16-6-5-15(11-17(16)22)24-20(27)19(26)23-12-18(14-7-10-28-13-14)25-8-3-1-2-4-9-25/h5-7,10-11,13,18H,1-4,8-9,12H2,(H,23,26)(H,24,27)
• InChI Key: NSGYVSSOAFRYKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)F)C3=CSC=C3
• Molecular Formula: C20H23F2N3O2S
• Molecular Weight: 407.5 g/mol

Description

N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(3,4-difluorophenyl)oxalamide, also known as AZD-8055, is a novel small-molecule inhibitor of mammalian target of rapamycin (mTOR) kinase. mTOR is a serine/threonine kinase that plays a crucial role in regulating cell growth, proliferation, and survival. Due to its involvement in various cellular processes, mTOR has emerged as a promising target for cancer therapy.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with similar structural features, such as oxalamides and thiophene derivatives, often focuses on their synthesis and chemical properties. For example, the study by Mamedov et al. (2016) introduced a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the versatility of oxalamide derivatives in synthetic chemistry. This method is operationally simple and high yielding, suggesting potential routes for synthesizing complex molecules like the one (Mamedov et al., 2016).

Electrochemical and Electrochromic Properties

The electrochemical and electrochromic properties of thiophene derivatives have been explored, indicating potential applications in materials science. Hu et al. (2013) investigated the effects of introducing different acceptor groups into polycarbazole derivatives linked with thiophene, which could offer insights into the electronic and optical properties of similar compounds. Such studies highlight the role of thiophene derivatives in developing new materials with specific electrochemical behaviors (Hu et al., 2013).

Medicinal Chemistry and Biological Activity

While excluding specific details on drug use and side effects, research in medicinal chemistry often involves the synthesis and evaluation of compounds for potential biological activities. For instance, Andurkar et al. (2014) synthesized a compound with a thiophene and azepane structure to determine its antinociceptive properties, demonstrating the application of such compounds in exploring new therapeutic agents. This illustrates how the structural elements similar to N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(3,4-difluorophenyl)oxalamide could be relevant in the search for new pharmacologically active molecules (Andurkar et al., 2014).